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Compound of Interest

Compound Name: gamma-Fagarine

CAS No.: 524-15-2

Cat. No.: B045102

Get Quote

γ-Fagarine is a naturally occurring alkaloid predominantly found in plants of the Rutaceae

family, such as those from the genera Zanthoxylum, Ruta, and Dictamnus. As a member of the

furoquinoline class, its chemical architecture is characterized by a furan ring fused to a

quinoline core. This structural motif is shared by other notable alkaloids like dictamnine and

skimmianine and is foundational to the diverse biological activities observed for this class of

compounds. γ-Fagarine has been investigated for a range of pharmacological effects, including

antiviral, mutagenic, and cytotoxic properties, making it a compelling subject for further

research.

Chemical Identity and Structure
The unambiguous identification of a compound is paramount in scientific research. γ-Fagarine

is defined by a precise arrangement of atoms, which is captured by various chemical identifiers.

The core structure is a tricyclic system where a furan ring is fused at the 'b' face of a quinoline

heterocycle. The IUPAC name, 4,8-dimethoxyfuro[2,3-b]quinoline, precisely describes the

locations of the two methoxy (-OCH₃) groups that distinguish it from other furoquinoline

alkaloids.
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Caption: Core chemical features of γ-Fagarine.

Physicochemical and Spectroscopic Properties
Understanding the physical and chemical properties of γ-Fagarine is essential for its handling,

formulation, and analysis. The compound is typically a solid powder at room temperature.

Physicochemical Data
The following table summarizes the key physicochemical properties of γ-Fagarine, compiled

from authoritative chemical databases.

Property Value Source(s)

IUPAC Name
4,8-dimethoxyfuro[2,3-

b]quinoline

CAS Number 524-15-2

Molecular Formula C₁₃H₁₁NO₃

Molecular Weight 229.23 g/mol

Appearance Solid powder

Melting Point 141-142 °C

Solubility

Soluble in Chloroform,

Dichloromethane, DMSO,

Acetone. Poorly soluble in

water.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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